Cas no 2361969-73-3 (5-Oxaspiro[3.4]oct-7-ene)
5-Oxaspiro[3.4]oct-7-ene Chemical and Physical Properties
Names and Identifiers
-
- 2361969-73-3
- O1CC=CC12CCC2
- EN300-6512800
- 5-oxaspiro[3.4]oct-7-ene
- 5-Oxaspiro[3.4]oct-7-ene
-
- Inchi: 1S/C7H10O/c1-3-7(4-1)5-2-6-8-7/h2,5H,1,3-4,6H2
- InChI Key: DLNYTPUMLGKPRI-UHFFFAOYSA-N
- SMILES: O1CC=CC21CCC2
Computed Properties
- Exact Mass: 110.073164938g/mol
- Monoisotopic Mass: 110.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 9.2Ų
5-Oxaspiro[3.4]oct-7-ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6512800-0.05g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 0.05g |
$245.0 | 2025-03-14 | |
| Enamine | EN300-6512800-0.1g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 0.1g |
$366.0 | 2025-03-14 | |
| Enamine | EN300-6512800-0.25g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 0.25g |
$524.0 | 2025-03-14 | |
| Enamine | EN300-6512800-0.5g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 0.5g |
$824.0 | 2025-03-14 | |
| Enamine | EN300-6512800-1.0g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 1.0g |
$1057.0 | 2025-03-14 | |
| Enamine | EN300-6512800-2.5g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 2.5g |
$2071.0 | 2025-03-14 | |
| Enamine | EN300-6512800-5.0g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 5.0g |
$3065.0 | 2025-03-14 | |
| Enamine | EN300-6512800-10.0g |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95.0% | 10.0g |
$4545.0 | 2025-03-14 | |
| Aaron | AR028IAK-50mg |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95% | 50mg |
$362.00 | 2025-02-16 | |
| Aaron | AR028IAK-100mg |
5-oxaspiro[3.4]oct-7-ene |
2361969-73-3 | 95% | 100mg |
$529.00 | 2025-02-16 |
5-Oxaspiro[3.4]oct-7-ene Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 5-Oxaspiro[3.4]oct-7-ene
5-Oxaspiro[3.4]oct-7-ene (CAS 2361969-73-3): A Versatile Spirocyclic Building Block for Modern Organic Synthesis
The 5-Oxaspiro[3.4]oct-7-ene (CAS 2361969-73-3) represents an intriguing class of spirocyclic compounds that has gained significant attention in pharmaceutical research and material science. This unique oxygen-containing spiro structure combines the stability of cyclic ethers with the reactivity of strained cycloalkenes, making it particularly valuable for designing novel molecular architectures. The compound's spiro[3.4]octane core offers three-dimensional complexity that is highly sought after in drug discovery programs targeting challenging biological targets.
Recent advances in spirocyclic compound synthesis have highlighted the importance of 5-Oxaspiro[3.4]oct-7-ene derivatives as privileged scaffolds in medicinal chemistry. The compound's spirocyclic ether moiety provides excellent metabolic stability while maintaining sufficient flexibility for optimal target binding. Researchers particularly value its oxaspiro ring system for creating conformationally constrained analogs of bioactive molecules, with applications ranging from CNS drugs to anti-inflammatory agents.
The synthetic utility of CAS 2361969-73-3 extends beyond pharmaceuticals. Materials scientists have explored its spirocyclic structure for developing advanced polymers with unique thermal and mechanical properties. The compound's oxaspiro[3.4]octene framework serves as an excellent precursor for creating cross-linked networks in specialty coatings and adhesives. Its strained cycloalkene moiety enables various click chemistry transformations, making it valuable for surface functionalization in nanotechnology applications.
From a chemical perspective, 5-Oxaspiro[3.4]oct-7-ene exhibits fascinating reactivity patterns. The spiro-connected rings create significant ring strain, which can be strategically exploited in ring-opening reactions. The oxa-bridged structure provides stability while the 7-ene functionality offers multiple sites for selective functionalization. This dual nature makes the compound particularly useful for diversity-oriented synthesis approaches that are currently trending in combinatorial chemistry.
Recent patent literature reveals growing interest in 5-Oxaspiro[3.4]oct-7-ene-based compounds for various therapeutic areas. The spirocyclic scaffold has shown promise in developing new kinase inhibitors, GPCR modulators, and epigenetic regulators. Its three-dimensional character helps address the flatness problem often encountered in traditional aromatic drug candidates, aligning with current medicinal chemistry strategies to improve drug-like properties.
The compound's unique stereochemistry also makes it valuable for asymmetric synthesis. The spiro center creates a rigid chiral environment that can influence the outcome of subsequent transformations. This property is particularly relevant to the pharmaceutical industry's ongoing efforts to develop single-enantiomer drugs with improved safety and efficacy profiles.
From a commercial availability standpoint, 5-Oxaspiro[3.4]oct-7-ene (CAS 2361969-73-3) is increasingly offered by specialty chemical suppliers catering to drug discovery and materials research. The growing demand for complex spirocyclic building blocks has prompted several manufacturers to develop scalable synthetic routes to this compound. Current market analysis suggests steady growth in the spiro compound sector, driven by pharmaceutical industry needs for novel molecular scaffolds.
Environmental and safety considerations for 5-Oxaspiro[3.4]oct-7-ene are generally favorable compared to many traditional synthetic intermediates. The compound's oxygenated spiro structure typically results in good biodegradability profiles, making it attractive for sustainable chemistry applications. This aligns well with current industry trends toward greener synthetic methodologies and environmentally friendly chemical processes.
Future research directions for CAS 2361969-73-3 derivatives may include exploration as chiral auxiliaries, ligands for asymmetric catalysis, or components of functional materials. The compound's structural uniqueness continues to inspire innovative applications across multiple chemistry disciplines. As synthetic methods become more sophisticated, we can expect to see expanded use of this versatile spirocyclic platform in cutting-edge research and industrial applications.
Analytical characterization of 5-Oxaspiro[3.4]oct-7-ene typically involves comprehensive NMR studies to confirm the spiro connectivity and verify purity. Advanced techniques like X-ray crystallography have been employed to elucidate the precise three-dimensional arrangement of its fused ring system. These structural insights are crucial for understanding the compound's reactivity and guiding its application in targeted synthesis projects.
The stability profile of 5-Oxaspiro[3.4]oct-7-ene makes it suitable for various storage and handling conditions. While the cycloalkene component requires protection from strong oxidants, the ether linkage provides substantial stability under normal laboratory conditions. This balance of reactivity and stability contributes to its growing popularity as a synthetic intermediate in both academic and industrial settings.
In conclusion, 5-Oxaspiro[3.4]oct-7-ene (CAS 2361969-73-3) represents a fascinating example of how spirocyclic architectures can address contemporary challenges in molecular design. Its unique structural features and versatile reactivity continue to inspire innovative applications across multiple scientific disciplines. As research into three-dimensional molecular scaffolds advances, this compound and its derivatives are poised to play an increasingly important role in the development of next-generation pharmaceuticals and functional materials.
2361969-73-3 (5-Oxaspiro[3.4]oct-7-ene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)